5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 5-amino-2-phenyltriazole-4-carboxylic acid
• InChI: InChI=1S/C9H8N4O2/c10-8-7(9(14)15)11-13(12-8)6-4-2-1-3-5-6/h1-5H,(H2,10,12)(H,14,15)
• InChI Key: JBZRUGXIAJOSDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2N=C(C(=N2)N)C(=O)O
• Molecular Formula: C9H8N4O2
• DSSTOX Substance ID: DTXSID00346056
• Molecular Weight: 204.19 g/mol
• CAS RN: 400073-84-9

Description

5-Amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid is a key molecule for the synthesis of peptidomimetics and biologically active compounds due to its triazole scaffold. Its chemistry, however, can be complicated by the Dimroth rearrangement, which has led to the development of specific synthetic protocols to manage this challenge (Ferrini et al., 2015).

Synthesis Analysis

The synthesis of 5-amino-1,2,3-triazole-4-carboxylates has been achieved through ruthenium-catalyzed cycloaddition of N-Boc ynamides with azides, allowing for the creation of a protected version of this triazole amino acid with complete regiocontrol (Ferrini et al., 2015). Additionally, the oriented synthesis of 1-methyl-4-phenyl-1H-1,2,3-triazole-5-carboxylic acid has provided an important class of triazole derivatives, serving as an intermediate for various drug syntheses (Liu et al., 2015).

Molecular Structure Analysis

Experimental and quantum-chemical calculations have elucidated the structure of 3-oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid, revealing its ability to undergo various chemical reactions, including alkylation and nitration (Shtabova et al., 2005).

Chemical Reactions and Properties

The compound demonstrates versatility in chemical reactions, capable of forming acetyl derivatives and undergoing Dimroth rearrangements. Its reactions are influenced by conditions such as temperature and the presence of specific reagents, leading to the formation of various derivatives with potential for further chemical manipulation (Sutherland & Tennant, 1971).

Physical Properties Analysis

The physical properties of 5-amino-2-aryl-1,2,3-triazol-4-carboxylic acids, such as their bright blue fluorescence and sensitivity to structural changes and microenvironment, have been explored. These properties offer insights into their potential applications, including as sensors for monitoring and controlling pH due to their reversible behavior between acid and alkaline pH values (Safronov et al., 2020).

Chemical Properties Analysis

The compound's chemical properties, particularly its reactivity towards acetylation and formation of derivatives, have been thoroughly investigated. This includes the regioselective acetylation leading to various mono- and diacetylated derivatives, which showcases the compound's potential for creating a wide range of chemical structures with varied biological activities (Dzygiel et al., 2004).

Scientific Research Applications

Pharmacology

Triazole compounds, including 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid, have shown versatile biological activities. They are capable of binding in the biological system with a variety of enzymes and receptors. Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

Xanthine Oxidase Inhibition

A series of 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acids/carbohydrazides were synthesized and evaluated for their in vitro xanthine oxidase (XO) inhibitory activity. The carboxylic acid derivatives exhibited high potency in the submicromolar/nanomolar range.

Anticancer Activity

Some 1,2,3-triazole-4-carboxylic acid derivatives displayed growth inhibition on non-small cell lung cancer cell line HOP-92 and different cell lines of Leukemia.

Antiproliferative Effect

1,2-benzisoxazole tethered 1,2,3-triazoles were prepared and established its noteworthy antiproliferative effect against human acute myeloid leukemia (AML) cells.

Antimicrobial Activity

1,2,4-Triazoles have been used in the design of new entities by substituting different pharmacophores in one structure that lead to compounds with increased antimicrobial action. They have been used in the development of new classes of antibacterial agents to fight multidrug-resistant pathogens.

Antiviral Activity

The 1,2,4-triazole core has been incorporated into a wide variety of therapeutically important agents available in clinical therapy, such as ribavirin, which is an antiviral.

Safety And Hazards

The safety information for 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid includes hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), and wearing protective gloves/protective clothing/eye protection/face protection (P280).